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Compound of Interest

Compound Name: Lanthanum carbonate octahydrate

Cat. No.: B1593329 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for Lanthanum carbonate octahydrate, including operational

and disposal plans, to foster a secure and compliant laboratory environment.

Personal Protective Equipment (PPE) and Handling
When working with Lanthanum carbonate octahydrate, a series of protective measures must

be implemented to minimize exposure and ensure personal safety. The primary routes of

exposure are inhalation of dust, and contact with skin and eyes.

Engineering Controls: It is crucial to handle Lanthanum carbonate octahydrate in a well-

ventilated area.[1] The use of local exhaust ventilation is recommended to control airborne dust

and fume exposure.[1] For operations that may generate significant dust, an enclosed,

controlled process should be utilized.

Personal Protective Equipment: A comprehensive PPE strategy is essential. This includes:

Respiratory Protection: In situations where dust formation is likely, a NIOSH/MSHA-approved

respirator should be worn.[1] For nuisance exposures, a type P95 (US) or type P1 (EU EN

143) particle respirator is suitable. For higher-level protection, type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143) respirator cartridges should be used.
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Eye Protection: Chemical splash-proof goggles that are approved under government

standards such as NIOSH (US) or EN 166 (EU) are mandatory to protect against eye

contact.

Skin Protection: Chemical-resistant gloves, such as rubber gloves, must be worn.[1]

Additionally, flame-retardant protective work clothing is recommended to prevent skin

contact.[1]

Hygiene Practices: Do not consume food, drink, or use tobacco products in the work area.[1]

It is important to wash hands thoroughly before eating or smoking.[1] Do not use

compressed air to blow dust off clothing or skin.[1]

Quantitative Exposure Limits
While no specific occupational exposure limits (OELs) have been established for Lanthanum
carbonate octahydrate, the limits for "Particulates Not Otherwise Regulated" (PNOR), also

known as nuisance dust, should be applied as a conservative measure.

Parameter Value Regulatory Agency

Permissible Exposure Limit

(PEL) - Total Dust
15 mg/m³ (8-hour TWA) OSHA[2][3]

Permissible Exposure Limit

(PEL) - Respirable Dust
5 mg/m³ (8-hour TWA) OSHA[3]

Threshold Limit Value (TLV) -

Inhalable Dust
10 mg/m³ (8-hour TWA) ACGIH[2]

TWA: Time-Weighted Average

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First Aid Measures:
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Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, administer

oxygen. Seek medical attention.[1]

Skin Contact: Remove any contaminated clothing. Brush the material off the skin and wash

the affected area with soap and water.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, and

seek medical attention.

Ingestion: Wipe the material from the mouth and rinse with water. Do not induce vomiting.

Seek immediate medical attention.[1]

Accidental Release:

In the case of a spill, the area should be evacuated. For minor spills, use dry clean-up

procedures to avoid generating dust and place the material in a suitable, labeled container for

waste disposal. For major spills, alert emergency responders and control personal contact by

wearing appropriate protective clothing. Prevent the spillage from entering drains or water

courses.

Disposal Plan
All waste, including contaminated materials, must be handled in accordance with local, state,

and federal regulations.

Waste Treatment:

The material may be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[4]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal, and do not

discharge into sewer systems.[4]

Container Disposal:

Empty containers can be triple-rinsed (or the equivalent) and offered for recycling or

reconditioning.[4]
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Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill.[4]

Visualizing the PPE Workflow
To ensure clarity in the operational procedures for handling Lanthanum carbonate
octahydrate, the following diagram illustrates the decision-making process for selecting and

using appropriate Personal Protective Equipment.
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Personal Protective Equipment (PPE) Workflow for Handling Lanthanum Carbonate Octahydrate

Initial Assessment

PPE Selection

Action and Post-Handling

Start: Handling Lanthanum Carbonate Octahydrate

Is there a potential for dust generation?

Wear NIOSH/MSHA-approved respirator

Yes

Standard lab ventilation may suffice

No

Wear chemical splash-proof goggles

Wear chemical-resistant gloves and protective clothing

Proceed with handling the substance

Decontaminate work area and PPE

Dispose of waste and contaminated PPE according to protocol

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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